Sulfamethoxazole N4-glucoside
Sulfamethoxazole N4-glucoside
Brand Name:
Vulcanchem
CAS No.:
119691-75-7
VCID:
VC21148638
InChI:
InChI=1S/C16H21N3O8S/c1-8-6-12(18-27-8)19-28(24,25)10-4-2-9(3-5-10)17-16-15(23)14(22)13(21)11(7-20)26-16/h2-6,11,13-17,20-23H,7H2,1H3,(H,18,19)/t11-,13-,14+,15-,16-/m1/s1
SMILES:
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C16H21N3O8S
Molecular Weight:
415.4 g/mol
Sulfamethoxazole N4-glucoside
CAS No.: 119691-75-7
Cat. No.: VC21148638
Molecular Formula: C16H21N3O8S
Molecular Weight: 415.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119691-75-7 |
|---|---|
| Molecular Formula | C16H21N3O8S |
| Molecular Weight | 415.4 g/mol |
| IUPAC Name | N-(5-methyl-1,2-oxazol-3-yl)-4-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]benzenesulfonamide |
| Standard InChI | InChI=1S/C16H21N3O8S/c1-8-6-12(18-27-8)19-28(24,25)10-4-2-9(3-5-10)17-16-15(23)14(22)13(21)11(7-20)26-16/h2-6,11,13-17,20-23H,7H2,1H3,(H,18,19)/t11-,13-,14+,15-,16-/m1/s1 |
| Standard InChI Key | AKDUCXZSJFIYSD-YMILTQATSA-N |
| Isomeric SMILES | CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)N[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC3C(C(C(C(O3)CO)O)O)O |
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